Cas no 117068-04-9 (1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-
• CAS No: 117068-04-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 131473
• PubChem ID: 45083727
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-
• 1H-Pyrrole-2-carboxaldehyde, 3-(1-methylpropyl)- (9CI)
• 1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-(9ci)
• 3-(sec-Butyl)-1H-pyrrole-2-carbaldehyde
• 117068-04-9

• Inchi： 1S/C9H13NO/c1-3-7(2)8-4-5-10-9(8)6-11/h4-7,10H,3H2,1-2H3
• InChI Key： PCGGFDBIUABDAZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=CN1)C(C)CC

Computed Properties

• Exact Mass: 150.09196
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 29.96